Cas no 2248172-77-0 ((2S)-2-Isoquinolin-1-ylpropan-1-amine)

• Product Name: (2S)-2-Isoquinolin-1-ylpropan-1-amine
• CAS No: 2248172-77-0
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5560378
• PubChem ID: 137939565
• Update Time: 2025-10-30

(2S)-2-Isoquinolin-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505363
• 2248172-77-0
• (2S)-2-(isoquinolin-1-yl)propan-1-amine
• (2S)-2-Isoquinolin-1-ylpropan-1-amine

• Inchi： 1S/C12H14N2/c1-9(8-13)12-11-5-3-2-4-10(11)6-7-14-12/h2-7,9H,8,13H2,1H3/t9-/m0/s1
• InChI Key： PFILLUBNZUCEAL-VIFPVBQESA-N
• SMILES： N1C=CC2C=CC=CC=2C=1[C@@H](C)CN

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-2-Isoquinolin-1-ylpropan-1-amine

Introduction to (2S)-2-Isoquinolin-1-ylpropan-1-amine (CAS No. 2248172-77-0)

(2S)-2-Isoquinolin-1-ylpropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service number CAS No. 2248172-77-0, belongs to the isoquinoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural complexity. The enantiomerically pure form, specifically the (S)-configuration, makes it a subject of intense research interest due to its potential applications in drug development and medicinal chemistry.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, featuring a fused benzene and pyridine ring system. This core structure is prevalent in numerous bioactive natural products and pharmacologically relevant molecules. The introduction of an amine group at the propyl chain and the specific stereochemistry at the chiral center enhance the compound's interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex isoquinoline derivatives, including (2S)-2-Isoquinolin-1-ylpropan-1-amine. These synthetic strategies often involve multi-step reactions, including cyclization, functional group transformations, and stereocontrol techniques. The development of enantioselective synthesis methods has been particularly crucial in obtaining the (S)-enantiomer with high purity, which is essential for evaluating its pharmacological properties.

In the realm of drug discovery, isoquinoline derivatives have shown promise in various therapeutic areas. For instance, some isoquinoline-based compounds have demonstrated anti-cancer, anti-inflammatory, and antimicrobial activities. The amine functional group in (2S)-2-Isoquinolin-1-ylpropan-1-amine provides a site for further derivatization, allowing chemists to modify its properties and tailor it for specific biological targets. This flexibility makes it an attractive building block for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By leveraging its unique structural features, researchers can design derivatives with enhanced binding affinity and selectivity. For example, modifications at the isoquinoline ring or the propyl chain can be explored to optimize interactions with biological receptors or enzymes. Such modifications are critical for improving drug efficacy and minimizing side effects.

The stereochemical purity of (2S)-2-Isoquinolin-1-ylpropan-1-amine is another key factor that contributes to its significance in pharmaceutical research. Enantiomeric excess is often a critical parameter in drug development, as different enantiomers can exhibit distinct pharmacological profiles. The (S)-configuration of this compound has been carefully characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, ensuring its structural integrity.

Current research in this area is focused on exploring the biological activities of isoquinoline derivatives like (2S)-2-Isoquinolin-1-ylpropan-1-amine. Studies have begun to uncover its potential in modulating key biological pathways relevant to human health and disease. For instance, preliminary investigations suggest that this compound may interact with specific enzymes or receptors involved in cancer progression or inflammation. These findings underscore the importance of continued research to fully elucidate its therapeutic potential.

The synthesis and characterization of such complex molecules also drive innovation in chemical methodology. Techniques for stereoselective synthesis are continually being refined to meet the demands of modern drug discovery. The ability to efficiently produce enantiomerically pure compounds like (2S)-2-Isoquinolin-1-ylpropan-1-amine represents a significant achievement in synthetic organic chemistry and opens new avenues for developing novel therapeutics.

In conclusion, (2S)-2-Isoquinolin-1-ylpropan-1-amine (CAS No. 2248172-77-0) is a structurally intriguing compound with substantial potential in pharmaceutical research. Its unique combination of an isoquinoline scaffold and an amine functional group makes it a versatile scaffold for drug design. Ongoing studies aim to harness its biological activities for therapeutic applications while advancing synthetic methodologies to facilitate its production. As research progresses, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.